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Compound of Interest

5-(Dimethylamino)-1-naphthoic
Compound Name:

acid
CAS No.: 86042-10-6
Cat. No.: B11886886

Get Quote

Executive Summary

5-(Dimethylamino)-1-naphthoic acid (often abbreviated as 5-DANA or DANCA) is a critical
solvatochromic fluorophore and a bifunctional building block. Unlike its sulfonyl-chloride analog
(Dansyl chloride), 5-DANA possesses an amphoteric nature due to the coexistence of a basic
dimethylamino group and an acidic carboxyl moiety on the naphthalene scaffold.

This guide provides a definitive analysis of its mass spectrometric behavior. We compare its
fragmentation patterns across Positive Electrospray lonization (ESI+), Negative Electrospray
lonization (ESI-), and Electron Impact (El). This multi-mode comparison is essential for
researchers utilizing 5-DANA as a metabolic probe or FRET acceptor, where correct structural
validation is non-negotiable.

Part 1: The Analyte & Structural Context

Before interpreting spectra, we must define the structural constraints that dictate fragmentation.
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Feature Specification
IUPAC Name 5-(Dimethylamino)naphthalene-1-carboxylic acid
Formula

Exact Mass (Monoisotopic)

215.0946 Da

Key Structural Interaction

Peri-Interaction: The 1-carboxyl and 5-
dimethylamino groups are spatially proximate
(peri-positions). This steric crowding facilitates
unique intramolecular hydrogen bonding and
fragmentation pathways not seen in 1,4- or 2,6-

isomers.

Comparative Overview: 5-DANA vs. Alternatives

Researchers often confuse 5-DANA with Dansyl Chloride. The MS distinction is critical:

Feature

. . Dansyl Chloride
5-DANA (This Guide) (Alternative)

Precursor lon (ESI+)

(hydrolyzed form often seen)

Key Neutral Loss

(44 Da) (64 Da)

lonization Preference

Amphoteric (Works in ESI+
ESI+ (Strong preference)

and ESI-)
o pH-sensitive probing, Amine labeling (Sulfonamide
Application ] ] ) ) )
carboxylic acid conjugation formation)

Part 2: Fragmentation Analysis by lonization Mode
Scenario A: ESI(+) - Amine-Driven Fragmentation

In positive mode, the dimethylamino nitrogen is the site of protonation. The fragmentation is

dominated by the stability of the naphthalene ring and the sequential degradation of the

substituents.
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Primary Transition:

e Precursor:

* Mechanism: The protonated molecule undergoes rapid decarboxylation. This is facilitated by
the electron-donating nature of the amine, which stabilizes the resulting carbocation/radical
hybrid.

DOT Diagram: ESI(+) Pathway

CO2 (44 Da)
Neutral Loss

[M+H - CO2]+
m/z 172
(Base Peak)

- CH3 (15 Da)
Radical Loss

[M-CO2 - CH3]+
m/z 157

- CH2N
Skeletal Break

Naphthyl Cation
m/z 127

Click to download full resolution via product page

Caption: Figure 1. ESI(+) fragmentation pathway showing the characteristic decarboxylation
followed by amine degradation.

Scenario B: ESI(-) - Carboxyl-Driven Fragmentation
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In negative mode, the carboxylic acid is deprotonated. This mode is often cleaner for 5-DANA

but yields fewer structural fragments compared to ESI(+).

Primary Transition:

e Precursor:

e Mechanism: Simple decarboxylation to form the 5-dimethylaminonaphthalen-1-ide anion.

Scenario C: Electron Impact (El) - The "Fingerprint"

El (70 eV) produces a radical cation (

). This is distinct from ESI because it induces "hard" fragmentation, often showing the loss of

the hydroxyl group from the carboxylic acid.

Relative
m/z (El) Identity Abundance (Est.) Mechanistic Origin
[1]
Molecular lon (Stable
215 80-90% _
aromatic system)
198 40% -cleavage of Carboxyl
group
Loss of carboxyl
170 100% (Base Peak) )
radical
Demethylation of the
155 30%

base peak

Part 3: Detailed Mechanistic Pathways
The "Peri-Effect"” Decarboxylation

The most diagnostic feature of 5-DANA is the facile loss of
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o Observation: In ESI(+), the peak at m/z 172 is often more intense than the parent ion if the
cone voltage is too high.

o Causality: The 1,5-substitution places the electron-rich dimethylamino group in a position to
stabilize the charge generated after

leaves. This is a "through-space" electronic stabilization unique to the naphthalene scaffold

[1].

Amine Degradation (The "Satellite" Peaks)

Following the loss of

, the remaining fragment (equivalent to dimethylaminonaphthalene, m/z 172) degrades via alkyl
losses.

e Step 1: Loss of methyl radical (

, 15 Da)
m/z 157.

o Step 2: Loss of hydrogen (

) or secondary methyl
m/z 155/142.

» Note: Unlike aliphatic amines, the aromatic ring prevents the "McLafferty Rearrangement”
typically seen in long-chain amines. Instead, we see

-cleavage relative to the nitrogen.

DOT Diagram: Competitive Pathways
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Interpretation Note

Acid loss is kinetically favored
over amine fragmentation. T T

“ PathA:Acid Loss

Dominant Y (-COOH/-CO2)

~<

m/z 170/171

P it |
arent lon (Naphthyl-amine core)

(m/z 215/216) Minor

(Minor: Methyl loss only)

Click to download full resolution via product page

Caption: Figure 2. Competitive fragmentation logic. Path A (Acid loss) is the thermodynamically
favored route.

Part 4: Validated Experimental Protocol

To reproduce these results, use the following "Direct Infusion” protocol. This avoids
chromatographic interference and allows for sustained signal averaging.

Materials

* Analyte: 5-(Dimethylamino)-1-naphthoic acid (>98% purity).
e Solvent A: Methanol (LC-MS Grade).
e Solvent B: 0.1% Formic Acid in Water (for ESI+).[2]

e Solvent C: 10mM Ammonium Acetate (for ESI-).

Step-by-Step Workflow

o Stock Preparation: Dissolve 1 mg of 5-DANA in 1 mL Methanol to create a 1 mg/mL stock.

e Working Solution (ESI+): Dilute stock 1:100 into 50:50 Methanol:Water + 0.1% Formic Acid.
Final conc: ~10 pg/mL.

o Why Formic Acid? It ensures full protonation of the amine (
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) for maximum sensitivity [2].

e Instrument Parameters (Triple Quadrupole / Q-TOF):
o Flow Rate: 10 pL/min (Infusion).
o Capillary Voltage: 3.5 kV.

o Cone Voltage: Start low (20V) to preserve the parent ion. Increase to 50V to induce "In-
Source CID" and observe the m/z 172 fragment without a collision cell.

o Collision Energy (CE): Ramp from 10 eV to 40 eV.
» 15 eV: Parent ion dominates.
» 25 eV: 50/50 mix of Parent and m/z 172.

» 35+ eV: Appearance of m/z 157 and lower ring fragments.

Troubleshooting Self-Check

e Problem: Only seeing m/z 172, no parent m/z 216.

o Cause: Source temperature too high (>400°C) or Cone Voltage too high (>40V). Thermal
decarboxylation is occurring before ionization.

o Fix: Lower source temp to 250°C.
e Problem: Weak signal in ESI(+).
o Cause: pH is too high. The amine is not protonated.

o Fix: Add 0.1% Formic acid.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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